3-((4-Chlorophenyl)sulfonyl)-1-((2-phenoxyethyl)sulfonyl)pyrrolidine
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Description
3-((4-Chlorophenyl)sulfonyl)-1-((2-phenoxyethyl)sulfonyl)pyrrolidine is a useful research compound. Its molecular formula is C18H20ClNO5S2 and its molecular weight is 429.93. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Pyrrolidine Derivatives
The synthesis of 1-(arylsulfonyl)pyrrolidines from phenols and "3-((4-Chlorophenyl)sulfonyl)-1-((2-phenoxyethyl)sulfonyl)pyrrolidine" has been explored as a method to create new compounds. This reaction proceeds under mild conditions and is a convenient method for synthesizing pyrrolidine derivatives containing a phenol fragment, showcasing the compound's utility in organic synthesis (Smolobochkin et al., 2017).
Advanced Material Synthesis
In the field of material science, the compound has been involved in the synthesis and characterization of novel polyimides. These materials exhibit diverse properties influenced by the presence of sulfonyl groups, such as thermal, mechanical, and optical properties, as well as water uptake. The research demonstrates the compound's contribution to the development of advanced materials with potential applications in various industries (Guan et al., 2014).
Heterocyclic Compound Synthesis
The utility of "this compound" extends to the synthesis of heterocyclic compounds, offering a route to create sulfonyl chlorides, sulfonyl fluorides, and sulfonamides. This showcases the compound's versatility in organic synthesis, enabling selective access to various heterocyclic sulfonamides and sulfonyl fluorides with potential medicinal chemistry applications (Tucker et al., 2015).
Properties
IUPAC Name |
3-(4-chlorophenyl)sulfonyl-1-(2-phenoxyethylsulfonyl)pyrrolidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClNO5S2/c19-15-6-8-17(9-7-15)27(23,24)18-10-11-20(14-18)26(21,22)13-12-25-16-4-2-1-3-5-16/h1-9,18H,10-14H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUAQJBFGZFPECM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1S(=O)(=O)C2=CC=C(C=C2)Cl)S(=O)(=O)CCOC3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClNO5S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.